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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249

Get Quote

. J

Diagnostic Phase: Identify Your "Green"

Before proceeding, we must distinguish between the two common "Green" acid stains used in
research. The troubleshooting steps differ significantly based on the chemical identity.
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Feature

Scenario A: Coomassie G-
250 (The "Green" Form)

Scenario B: Acid Green 85
(C.l. 61570)

Common Name

Bradford Reagent, Colloidal

Blue, "Coomassie Green"

Alizarin Cyanine Green F,

Cyanine Green

Protein Quantification

Histology (Counterstain),

Application (Bradford), SDS-PAGE ) ) )
o Textile Engineering
Staining
Reddish-brown (Liquid)
Dark Green Powder
Appearance Green (Acidic)
Green Solution
Blue (Bound)
Class Triarylmethane Anthraquinone

Precipitation Trigger

Incorrect Solubilization Order,

Age, Detergents

Hard Water (

), Cationic Surfactants, Cold
Shock

Note: In 90% of biochemical inquiries, "Green Stain Precipitation" refers to Scenario A

(Coomassie G-250) used in Bradford assays or colloidal gel stains. This guide prioritizes that

workflow but includes a specific module for true Acid Green 85 (Scenario B).

Scenario A: Coomassie G-250 (Bradford/Colloidal)

Troubleshooting

The "Green" tint of Coomassie G-250 in acidic solution is a metastable colloidal state. If it

precipitates, the dye has aggregated out of the colloid, rendering the concentration inaccurate.

Core Mechanism: The Hydrophobic Collapse
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Coomassie G-250 is highly hydrophobic. To exist in an aqueous, acidic solution (the "Green"
state), it requires a precise balance of alcohol (solvator) and acid (proton donor).

e The Failure: If water is added before the dye is fully dissolved in alcohol, the hydrophobic
dye molecules stack together (Van der Waals forces) and form irreversible aggregates.

Interactive Troubleshooting Guide (Q&A)

Q1: "I just made the solution and it's already cloudy/precipitating. Why?"

o Cause:Incorrect Order of Addition. You likely added the acid or water to the dye powder too

early.
e The Fix: You cannot redissolve this precipitate easily. You must restart.

e Correct Protocol:

o

Dissolve Dye Powder in 95% Ethanol/Methanolcompletely (1 hour stirring).

o

Add Phosphoric Acid (85%) to the alcohol-dye mix.

[¢]

Slowly add this mixture to Water while stirring.

o

Why? This maintains the solubility constant (

) prevents the "hydrophobic crash" that occurs if the dye touches water without alcohol
shielding.

Q2: "My Bradford reagent has a dark sediment at the bottom after 2 months. Is it spoiled?"
o Cause:Colloidal Aging. Over time, G-250 naturally aggregates.
e The Fix:Do NOT shake it.

o The sediment is "dead" dye. The supernatant (liquid on top) usually retains the correct
spectral properties.

o Action: Filter the solution through a Whatman #1 filter (or 0.45
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m). Re-blank your spectrophotometer. If the background Absorbance at 595nm is <0.05, it
is functional.

Q3: "l stored the stain in the fridge (4°C) and now it's a solid block."

o Cause:Thermal Precipitation. The solubility of G-250 in phosphoric acid drops drastically
below 15°C.

e The Fix: Warm to room temperature (25°C) and stir for 2 hours. If chunks remain, filter them
out. Always store Coomassie stains at Room Temperature (RT).

Q4: "My samples are precipitating immediately upon adding the dye."

o Cause:Detergent Interference. High concentrations of SDS (>0.1%) or Triton X-100 shift the
dye's Critical Micelle Concentration (CMC), causing it to crash out with the protein.

e The Fix: Dilute samples or use a "Detergent Compatible" (Bradford-compatible) formulation
which includes cyclodextrins to sequester the detergent.

Scenario B: Acid Green 85 (Anthraquinone)
Troubleshooting

If you are using C.I. 61570 (Alizarin Cyanine Green F) for histology or materials science:
Q1: "The dye precipitates when | mix it with tap water."
o Cause:Hard Water Sensitivity. Anthraquinone dyes react with Calcium (

) and Magnesium (
) ions to form insoluble salts.

e The Fix: Always use Deionized (DI) or Milli-Q water. If you must use tap water, add a
chelating agent like EDTA (0.01 M) to the buffer.

Q2: "The stain precipitates when used with a counterstain."

e Cause:lonic Incompatibility. Acid Green 85 is Anionic (Negatively charged).[1] If you mix it
with a Cationic (Positively charged) substance—such as a basic dye (Methylene Blue) or a
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cationic surfactant (CTAB)—they will neutralize each other and precipitate instantly.

e The Fix: Stain sequentially, washing thoroughly with DI water between steps. Never mix
anionic and cationic dyes in the same bottle.

Visualizing the Solubility Workflow

The following diagram illustrates the critical "Order of Addition" for Coomassie G-250 to prevent
precipitation. This is the most common failure point.

Dye Powder B
(Hydrophobic)
Step 1: Solubilize

Stable Colloid
(Ready for Use)

Step 3: Dilute
Add Water SLOWLY

Step 2: Acidify
Add 85% Phosphoric Acid

Yes (Clear Blue

Add 95% Ethanol

No (Particulates remain) A

Precipitation
(Irreversible)

Click to download full resolution via product page

Figure 1: The Critical Solubilization Pathway for Acid Green/Blue Dyes. Adding water before the
dye is fully solvated by alcohol/acid causes immediate hydrophobic aggregation.

Summary of Specifications & Limits

Parameter Coomassie G-250 Acid Green 85 (C.l. 61570)
Solvent Base Ethanol/Phosphoric Acid Water/Ethanol

Storage Temp 20°C - 25°C (Room Temp) Room Temp

Shelf Life ~12 Months (Filtered) ~24 Months (Dry)

Cationic Surfactants,

Incompatible With SDS > 0.1%, Triton X-100
ions
Filter (0.45
Rescue Method Warm + Chelation (EDTA)
m)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Precipitation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172249/docs#technical-support-troubleshooting-
acid-green-stain-precipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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